Cas no 904814-38-6 (3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo-)

• Product Name: 3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo-
• CAS No: 904814-38-6
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 797695
• PubChem ID: 5708337
• Update Time: 2025-11-01

3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo-
• 4-HYDROXY-4-(3-HYDROXY-PHENYL)-2-OXO-BUT-3-ENOIC ACID
• 4-hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid
• (2z)-2-hydroxy-4-(3-hydroxyphenyl)-4-oxobut-2-enoic acid
• AKOS005257399
• SCHEMBL6206438
• (Z)-4-hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid
• 4-Hydroxy-4-(3-hydroxyphenyl)-2-oxo-but-3-enoic acid
• BQ4
• 3-hydroxy-phenyldiketoacid
• (3Z)-4-hydroxy-4-(3-hydroxyphenyl)-2-oxobut-3-enoic acid
• SCHEMBL6205576
• SCHEMBL6206435
• MFCD06245424
• 904814-38-6

• Inchi： 1S/C10H8O5/c11-7-3-1-2-6(4-7)8(12)5-9(13)10(14)15/h1-5,11-12H,(H,14,15)/b8-5-
• InChI Key： BKMYVWDEXQTAGB-YVMONPNESA-N
• SMILES： O/C(=C\C(C(=O)O)=O)/C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 208.03700
• Monoisotopic Mass: 208.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.508
• Boiling Point: 447.4°Cat760mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.651
• PSA: 94.83000
• LogP: 0.94480

3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 3-Butenoic acid,4-hydroxy-4-(3-hydroxyphenyl)-2-oxo-

Compound CAS No. 904814-38-6: 3-Butenoic Acid, 4-Hydroxy-4-(3-Hydroxyphenyl)-2-Oxo-

The compound with CAS No. 904814-38-6, known as 3-butenoic acid, 4-hydroxy-4-(3-hydroxyphenyl)-2-oxo-, is a fascinating organic molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, which includes a butenoic acid backbone with hydroxyl and ketone functional groups. The presence of these groups imparts the molecule with versatile chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

Recent studies have highlighted the importance of 3-butenoic acid, 4-hydroxy-4-(3-hydroxyphenyl)-2-oxo- in biological systems. Researchers have discovered that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic purposes. For instance, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, the compound can be derived through various methods, including enzymatic catalysis and chemical synthesis. One notable approach involves the use of recombinant enzymes to facilitate the formation of the hydroxylated phenyl group. This method not only enhances the yield but also ensures the production of a highly pure product, which is essential for downstream applications.

The structural elucidation of 3-butenoic acid, 4-hydroxy-4-(3-hydroxyphenyl)-2-oxo- has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have confirmed the presence of key functional groups and their spatial arrangement within the molecule. The hydroxyl groups on both the phenyl ring and the butenoic acid backbone contribute to the molecule's solubility and reactivity, making it amenable to further chemical modifications.

From an application standpoint, this compound has shown potential in the development of novel pharmaceutical agents. Its ability to modulate cellular signaling pathways suggests that it could serve as a lead compound for designing drugs targeting specific diseases. Additionally, its unique chemical properties make it a valuable building block in organic synthesis, enabling the creation of more complex molecular structures with diverse functionalities.

In conclusion, CAS No. 904814-38-6 represents a significant advancement in organic chemistry due to its versatile structure and promising biological activities. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations in medicine and materials science.